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Compound of Interest

Compound Name: Terbium(lll) nitrate pentahydrate

Cat. No.: B1591407

Terbium Nitrate Pentahydrate: Chemical Identity
and Properties

This technical guide provides essential information regarding the chemical formula and CAS
number for terbium nitrate pentahydrate, a compound of significant interest to researchers and
scientists in various fields, including materials science and drug development.

Chemical Identification

Terbium (1) nitrate pentahydrate is a water-soluble crystalline compound that serves as a key
source of terbium for applications compatible with nitrates and lower pH conditions.[1] Its
chemical identity is defined by a specific molecular formula and a unique CAS number for
precise tracking and safety management.
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Identifier Value

Chemical Name Terbium(lll) nitrate pentahydrate
Chemical Formula Tb(NOs3)s - 5H20

CAS Number 57584-27-7[1][2][3][4]

Molecular Weight 435.02 g/mol [2][3][5]

EC Number 233-138-7[1]

Terbium trinitrate pentahydrate, Terbium(3+)
Synonyms )
nitrate pentahydrate[3][4]

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the compound and its primary
/V

Chemical Formula Tb(NOs3)s - 5H20 j
(Terbium Nitrate Pentahydrate)
CAS Number 57584-27-7

Click to download full resolution via product page

identifiers.

Caption: Relationship between the compound and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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